Cas no 388-21-6 ( )
structure
Product Name:
CAS No:388-21-6
MF:C20H13FO2
MW:304.314429044724
CID:923964
PubChem ID:264460
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- DTXSID30295083
- NSC-99564
- (2-benzoylphenyl)(4-fluorophenyl)methanone
- 388-21-6
- NSC99564
-
-
- Inchi: 1S/C20H13FO2/c21-16-12-10-15(11-13-16)20(23)18-9-5-4-8-17(18)19(22)14-6-2-1-3-7-14/h1-13H
- InChI Key: HBJBZKIKENUTRM-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(C1=CC=CC=C1C(C1C=CC=CC=1)=O)=O
Computed Properties
- Exact Mass: 304.08999
- Monoisotopic Mass: 304.08995782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 419
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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